Cas no 77320-41-3 (Methyl 2-benzamido-3-oxobutanoate)

Methyl 2-benzamido-3-oxobutanoate structure
77320-41-3 structure
Product Name:Methyl 2-benzamido-3-oxobutanoate
CAS No:77320-41-3
MF:C12H13NO4
MW:235.235923528671
CID:883462
PubChem ID:273397
Update Time:2025-04-19

Methyl 2-benzamido-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-benzamido-3-oxobutanoate
    • 2-benzoylamino-3-oxo-butyric acid methyl ester
    • 2-Benzoylamino-acetessigsaeure-methylester
    • 2-benzoylamino-acetoacetic acid methyl ester
    • AC1L6T3O
    • AC1Q5KV7
    • AG-J-25762
    • AR-1J4415
    • CTK5E4269
    • methyl 2-(benzoylamido)-3-oxobutanoate
    • methyl 2-(benzoylamino)-3-oxobutanoate
    • methyl 2-(Benzoylamino)-3-oxobutyrate
    • methyl 2-benzamido-3-oxo-butanoate
    • methyl 2-benzoylamino-3-oxobutanoate
    • NSC118631
    • SureCN2493020
    • NSC-118631
    • 77320-41-3
    • DTXSID40297856
    • SCHEMBL2493020
    • DB-133811
    • 2-(Benzoylamino)-3-oxobutanoic acid methyl ester
    • Inchi: 1S/C12H13NO4/c1-8(14)10(12(16)17-2)13-11(15)9-6-4-3-5-7-9/h3-7,10H,1-2H3,(H,13,15)
    • InChI Key: HZLTXEVQQJCKPL-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(C)=O)NC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 235.08449
  • Monoisotopic Mass: 235.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.5Ų

Experimental Properties

  • PSA: 72.47
  • LogP: 0.93790
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司